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Compound of Interest

Compound Name: p53 Activator 8

Cat. No.: B12369200

This guide provides essential safety, handling, and disposal information for p53 Activator 8, a
compound designed for research use by professionals in laboratory settings. Given that
specific safety data sheets (SDS) for a compound precisely named "p53 Activator 8" are not
publicly available, this document outlines general procedures applicable to potent, small-
molecule research chemicals of this class. Researchers must consult their institution's specific
safety protocols and the supplier's SDS for the exact compound in use.

Immediate Safety and Handling Precautions

Proper handling is critical to ensure personnel safety and prevent environmental contamination.
Always handle p53 Activator 8 within a certified chemical fume hood.

Personal Protective Equipment (PPE):

» Gloves: Wear nitrile or other chemically resistant gloves at all times.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: If working with the powdered form or creating aerosols, a respirator
may be necessary based on your institution's assessment.

In Case of Exposure:
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water.[1]

» Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so. Continue rinsing.[1]

 Inhalation: Move the individual to fresh air.[1]

¢ Ingestion: If swallowed, have the person drink water (up to two glasses). Seek medical
advice if symptoms persist.[1]

Quantitative Data Summary

The following table summarizes key information pertinent to the safe handling and disposal of a
representative p53 activator. This data is based on available information for similar research
compounds and should be used as a general guideline.

Parameter Guideline Source

Store at -20°C for up to one

month or -80°C for up to six
Recommended Storage months. Keep the container [2]

tightly sealed in a dry place,

away from moisture and light.

Solubility Soluble in DMSO.

Physical Form Typically a solid powder.

) The product does not present
Explosion Hazard .
an explosion hazard.

May be combustible.
- bilit Hazardous flammable gases or
ammabili
y vapors may be produced in a

fire.

Step-by-Step Disposal Protocol
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The disposal of p53 Activator 8 must comply with all local, state, and federal regulations for
chemical waste. Never dispose of this chemical down the drain or in regular trash.

Experimental Workflow for Disposal:
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Final Disposal
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Caption: Workflow for the proper disposal of p53 Activator 8.
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Detailed Steps:

o Preparation: Before beginning any work that will generate waste, ensure you are wearing the
correct PPE and are working within a chemical fume hood.

o Waste Identification: Identify all materials that will come into contact with p53 Activator 8.
This includes the pure compound, solutions, and any contaminated labware (e.g., pipette
tips, microfuge tubes, gloves, bench paper).

e Segregation:

o Solid Waste: Unused or expired solid p53 Activator 8 should be collected in a clearly
labeled, sealed container designated for solid chemical waste.

o Liquid Waste: Solutions containing p53 Activator 8 (e.g., dissolved in DMSQO) must be
collected in a separate, labeled container for hazardous liquid waste. Do not mix with other
incompatible waste streams.

o Contaminated Materials: All disposable materials that have come into contact with the
chemical must be treated as hazardous waste. Collect these in a designated, sealed
container.

o Labeling: All waste containers must be clearly labeled with the chemical name ("p53
Activator 8"), the solvent (if applicable, e.g., "in DMSQ"), concentration, and appropriate
hazard symbols.

o Storage: Store sealed waste containers in a designated, secure area, preferably within
secondary containment, away from incompatible materials, until they are collected.

» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and final disposal of the hazardous waste. Follow their specific
procedures for documentation and handoff.

p53 Signaling Pathway

p53 is a critical tumor suppressor protein often called the "guardian of the genome”. It acts as a
transcription factor that is activated in response to cellular stresses like DNA damage,
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oncogene activation, or hypoxia. Once activated, p53 orchestrates a cellular response that can
lead to cell cycle arrest, DNA repair, or apoptosis (programmed cell death), thereby preventing
the proliferation of damaged cells. p53 activators are compounds designed to enhance or
restore the function of the p53 protein, making them a promising area of cancer research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Activator 8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369200#p53-activator-8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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